Cas no 13150-81-7 (Decane, 2,6-dimethyl-)

• Product Name: Decane, 2,6-dimethyl-
• CAS No: 13150-81-7
• MF: C₁₂H₂₆
• MW: 170.334844112396
• CID: 189210
• PubChem ID: 139395
• Update Time: 2025-10-19

Decane, 2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Decane, 2,6-dimethyl-
• 2,6-Dimethyldecan
• 2,6-dimethyl-decane
• 2,6-Dimethyldecane1000µg
• Decane,2,6-dimethyl
• OR2375
• 2,6-DIMETHYLDECANE
• 13150-81-7
• DHJGXZWEQBKLNV-UHFFFAOYSA-N
• DTXSID60864367
• FT-0736154
• NS00096011
• Chemical Properties of 2,6-Dimethyldecane

• Inchi： 1S/C12H26/c1-5-6-9-12(4)10-7-8-11(2)3/h11-12H,5-10H2,1-4H3
• InChI Key： DHJGXZWEQBKLNV-UHFFFAOYSA-N
• SMILES： C(C)(CCCC)CCCC(C)C

Computed Properties

• Exact Mass: 170.20300
• Monoisotopic Mass: 170.203451
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 84
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.1

Experimental Properties

• Color/Form: No date available
• Density: 0.7452
• Melting Point: -50.8°C (estimate)
• Boiling Point: 198°C
• Flash Point: 130.6±7.9 °C
• Refractive Index: 1.4187
• PSA: 0.00000
• LogP: 4.63900
• Vapor Pressure: 0.5±0.2 mmHg at 25°C

Decane, 2,6-dimethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes

Additional information on Decane, 2,6-dimethyl-

Comprehensive Guide to Decane, 2,6-dimethyl- (CAS No. 13150-81-7): Properties, Applications, and Industry Insights

Decane, 2,6-dimethyl- (CAS No. 13150-81-7) is a branched-chain alkane widely utilized in industrial and research applications due to its unique chemical properties. As a derivative of decane, this compound features methyl groups at the 2nd and 6th positions, enhancing its stability and versatility. Its molecular formula, C₁₂H₂₆, and structural characteristics make it a subject of interest in organic chemistry, fuel additives, and specialty solvents.

In recent years, the demand for 2,6-dimethyl decane has surged, driven by its role in sustainable fuel formulations and high-performance lubricants. Researchers and manufacturers are increasingly focusing on low-emission hydrocarbon solutions, aligning with global trends toward green chemistry and carbon footprint reduction. This compound’s compatibility with bio-based additives further positions it as a candidate for eco-friendly industrial applications.

The physical properties of Decane, 2,6-dimethyl- include a boiling point range of 210–220°C and a density of approximately 0.75 g/cm³. These attributes make it suitable for use as a reference standard in chromatography and a calibration fluid for analytical instruments. Its low polarity and high thermal stability also contribute to its adoption in heat transfer fluids and dielectric materials.

From an industrial perspective, CAS No. 13150-81-7 is often discussed in forums and publications related to advanced material science and petrochemical innovation. Common search queries include "2,6-dimethyl decane uses" and "safety data sheet for branched alkanes," reflecting user interest in both practical applications and regulatory compliance. Notably, its role in synthetic biology—such as enzyme substrate studies—has garnered attention in academic circles.

For laboratories and manufacturers, handling Decane, 2,6-dimethyl- requires adherence to standard organic solvent protocols. While it is not classified as hazardous under most regulatory frameworks, proper ventilation and PPE are recommended. The compound’s storage conditions (e.g., inert atmosphere, cool temperatures) are frequently searched topics, emphasizing the need for clear technical guidelines.

Innovations in catalytic cracking and hydrocarbon synthesis have further expanded the potential of 13150-81-7. For instance, its integration into next-generation jet fuels demonstrates how branched alkanes can improve combustion efficiency. Such advancements align with the broader industry shift toward sustainable aviation fuels (SAF), a hot topic in energy and environmental discussions.

In summary, Decane, 2,6-dimethyl- exemplifies the intersection of traditional hydrocarbon chemistry and modern sustainability goals. Its adaptability across sectors—from analytical chemistry to renewable energy—ensures its relevance in both current and emerging technologies. As research continues, this compound is poised to play a pivotal role in addressing challenges like energy efficiency and material innovation.